Cas no 70645-76-0 (1H-Indole-1-propanoic acid, 3-[2-(acetylamino)ethyl]-5-methoxy-)

• Product name: 1H-Indole-1-propanoic acid, 3-[2-(acetylamino)ethyl]-5-methoxy-
• CAS No: 70645-76-0
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 546904
• PubChem ID: 71404898

1H-Indole-1-propanoic acid, 3-[2-(acetylamino)ethyl]-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-propanoic acid, 3-[2-(acetylamino)ethyl]-5-methoxy-
• 3-[3-(2-acetamidoethyl)-5-methoxyindol-1-yl]propanoic acid
• 3-[3-(2-Acetamidoethyl)-5-methoxy-1H-indol-1-yl]propanoic acid
• DTXSID60825716
• 70645-76-0
• SCHEMBL16068348

• Inchi： InChI=1S/C16H20N2O4/c1-11(19)17-7-5-12-10-18(8-6-16(20)21)15-4-3-13(22-2)9-14(12)15/h3-4,9-10H,5-8H2,1-2H3,(H,17,19)(H,20,21)
• InChI Key： XOWGIKFUOWAIAO-UHFFFAOYSA-N
• SMILES： CC(=O)NCCC1=CN(C2=C1C=C(C=C2)OC)CCC(=O)O

Computed Properties

• Exact Mass: 304.1424
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.56